![molecular formula C18H24N2O2S B2502871 N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide CAS No. 941896-01-1](/img/structure/B2502871.png)
N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide, also known as TAK-659, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer, autoimmune diseases, and inflammatory disorders.
Scientific Research Applications
Radiosynthesis in Herbicides and Safeners
Radiosynthesis techniques involving similar chemical compounds have been utilized in studying the metabolism and mode of action of herbicides like acetochlor and safeners like R-29148. These studies highlight the use of specific activity isotopes in understanding the biological interactions of chemicals within agricultural settings, potentially guiding the development of more efficient and safer agrochemicals (Latli & Casida, 1995).
Anthelmintic Potential
Research on structurally related compounds has demonstrated significant anthelmintic (anti-parasitic) activity, suggesting potential applications in veterinary medicine and pharmaceutical development for treating parasitic infections (Wollweber et al., 1979).
Co-crystal Formation in Drug Design
Studies on co-crystals involving similar amide compounds underline the importance of molecular interactions in drug design and development. By understanding how these compounds form co-crystals with other molecules, researchers can improve drug solubility, stability, and efficacy, which is crucial for developing new pharmaceuticals (Karmakar et al., 2009).
Anticonvulsant Agents Development
The synthesis and pharmacological evaluation of S-acetamide derivatives of thiopyrimidine as anticonvulsant agents showcase the therapeutic potential of chemically similar compounds. Through molecular docking and pharmacological testing, these studies contribute to the development of new medications for managing seizure disorders, highlighting the chemical's role in neurological research and treatment (Severina et al., 2020).
Antifungal Applications
Research into 2-(2-oxo-morpholin-3-yl)-acetamide derivatives reveals their broad-spectrum antifungal properties against Candida and Aspergillus species. This line of study indicates the compound's potential in addressing fungal infections, contributing to the development of new antifungal therapies that are crucial in both clinical and agricultural settings (Bardiot et al., 2015).
properties
IUPAC Name |
N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-2-(4-ethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O2S/c1-4-22-15-9-7-14(8-10-15)12-18(21)19-13-16(20(2)3)17-6-5-11-23-17/h5-11,16H,4,12-13H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNIYYCMXUYDDSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)NCC(C2=CC=CS2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.